4-methyl-5-(3-methyl-2-thienyl)-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 4-methyl-3-(3-methylthiophen-2-yl)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C8H9N3S2/c1-5-3-4-13-6(5)7-9-10-8(12)11(7)2/h3-4H,1-2H3,(H,10,12)
• InChI Key: RTCVITXDIDIAJZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)C2=NNC(=S)N2C
• Molecular Formula: C8H9N3S2
• Molecular Weight: 211.3 g/mol

Description

4-methyl-5-(3-methyl-2-thienyl)-4H-1,2,4-triazole-3-thiol is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound belongs to the class of thiazole derivatives and has been synthesized using various methods.

Mechanism of Action

The exact mechanism of action of 4-methyl-5-(3-methyl-2-thienyl)-4H-1,2,4-triazole-3-thiol is not fully understood. However, it has been proposed that this compound exerts its antimicrobial and antifungal effects by inhibiting the biosynthesis of ergosterol, which is an essential component of the fungal cell membrane. Additionally, it has been suggested that this compound may exert its anticancer effects by inducing apoptosis in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that this compound has a low toxicity profile and does not cause significant harm to normal cells. This compound has been found to possess antioxidant properties and may help in reducing oxidative stress. Additionally, it has been reported to have anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 4-methyl-5-(3-methyl-2-thienyl)-4H-1,2,4-triazole-3-thiol in lab experiments is its low toxicity profile. This compound is also relatively easy to synthesize and can be obtained in high yields. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to use in aqueous solutions.

Future Directions

There are several future directions for the study of 4-methyl-5-(3-methyl-2-thienyl)-4H-1,2,4-triazole-3-thiol. One of the potential areas of research is the development of new derivatives of this compound with improved properties. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields. Furthermore, the use of this compound in combination with other drugs or compounds may lead to the development of more effective treatments for various diseases.

Scientific Research Applications

4-methyl-5-(3-methyl-2-thienyl)-4H-1,2,4-triazole-3-thiol has been extensively studied for its potential applications in various fields. It has been found to possess antimicrobial, antifungal, and anticancer properties. This compound has also been studied for its potential use as a corrosion inhibitor and as a ligand in coordination chemistry.